2-((4-fluorophenyl)sulfonyl)-N-(thiazol-2-yl)acetamide
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Description
2-((4-fluorophenyl)sulfonyl)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C11H9FN2O3S2 and its molecular weight is 300.32. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Sulfonamide derivatives, including those similar to 2-((4-fluorophenyl)sulfonyl)-N-(thiazol-2-yl)acetamide, have been explored for their potential anticancer properties. For example, certain sulfonamide compounds demonstrated significant cytotoxic activity against breast and colon cancer cell lines (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Antimicrobial Properties
Research has also been conducted on the antimicrobial capabilities of sulfonamide derivatives. Novel heterocyclic compounds incorporating sulfamoyl moiety, which is structurally similar to this compound, have been synthesized for use as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Immunomodulatory Effects
A specific compound, N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide, has shown the capability to modify lymphoid cell reactivity affected by tumor growth, enhancing macrophage inhibitory effects on tumor cells in vitro (Wang, Ruszala-Mallon, Wallace, Citarella, Lin, & Durr, 2004).
Synthesis and Chemical Properties
Studies have focused on the synthesis of various derivatives and analogs of sulfonamide compounds for different applications. For instance, the synthesis and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs as glutaminase inhibitors highlight the versatility of these compounds in different chemical reactions (Shukla, Ferraris, Thomas, Stathis, Duvall, Delahanty, Alt, Rais, Rojas, Gao, Xiang, Dang, Slusher, & Tsukamoto, 2012).
Anticonvulsant Activity
Some azoles incorporating a sulfonamide moiety, similar in structure to the compound , have been synthesized and evaluated for anticonvulsant activity, showing promise in this therapeutic area (Farag, Abd-Alrahman, Ahmed, Ammar, Ammar, & Abbas, 2012).
Properties
IUPAC Name |
2-(4-fluorophenyl)sulfonyl-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O3S2/c12-8-1-3-9(4-2-8)19(16,17)7-10(15)14-11-13-5-6-18-11/h1-6H,7H2,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGJKIUWQAPSJTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)S(=O)(=O)CC(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.